Cas no 831239-08-8 (2-Heptenenitrile, 3-methyl-)

• Product name: 2-Heptenenitrile, 3-methyl-
• CAS No: 831239-08-8
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 677297
• PubChem ID: 71416196

2-Heptenenitrile, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Heptenenitrile, 3-methyl-
• 3-methylhept-2-enenitrile
• DTXSID20835598
• 831239-08-8
• 3-methyl-2-heptenenitrile

• Inchi： InChI=1S/C8H13N/c1-3-4-5-8(2)6-7-9/h6H,3-5H2,1-2H3
• InChI Key： MKBWCEYLCHAHRG-UHFFFAOYSA-N
• SMILES： CCCCC(=CC#N)C

Computed Properties

• Exact Mass: 123.104799419g/mol
• Monoisotopic Mass: 123.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 23.8Ų
• XLogP3: 2.9